![molecular formula C15H21NO2 B6180601 rac-tert-butyl (1R,2R)-2-[3-(aminomethyl)phenyl]cyclopropane-1-carboxylate CAS No. 2350556-72-6](/img/no-structure.png)
rac-tert-butyl (1R,2R)-2-[3-(aminomethyl)phenyl]cyclopropane-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Rac-tert-butyl (1R,2R)-2-[3-(aminomethyl)phenyl]cyclopropane-1-carboxylate (rac-tBuCPC) is a cyclopropane-based carboxylate that has been studied for its potential applications in the field of synthetic organic chemistry. Rac-tBuCPC has been found to have a wide range of uses, including as a reactant in the synthesis of various compounds, as a catalyst in chemical reactions, and as a starting material for the synthesis of complex molecules. Rac-tBuCPC is also known for its potential biomedical applications, as it has been studied for its ability to modulate the activity of enzymes and other proteins.
Scientific Research Applications
Rac-tBuCPC has been studied for its potential applications in synthetic organic chemistry, as well as in the field of biomedical research. In synthetic organic chemistry, rac-tBuCPC has been used as a reactant in the synthesis of various compounds, as a catalyst in chemical reactions, and as a starting material for the synthesis of complex molecules. In biomedical research, rac-tBuCPC has been studied for its ability to modulate the activity of enzymes and other proteins. This has led to its potential use as a therapeutic agent in the treatment of various diseases and conditions.
Mechanism of Action
Rac-tBuCPC is believed to modulate the activity of enzymes and other proteins by binding to specific sites on their surfaces. This binding can either activate or inhibit the activity of the target protein, depending on the nature of the interaction. The binding of rac-tBuCPC to the target protein can also lead to changes in the protein’s structure, which can further alter its activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of rac-tBuCPC depend on the target protein and the nature of the interaction between the two. In general, rac-tBuCPC has been found to have a wide range of effects, including the modulation of enzyme activity, the regulation of gene expression, the modulation of cell signaling pathways, and the modulation of cell metabolism.
Advantages and Limitations for Lab Experiments
Rac-tBuCPC has several advantages for use in laboratory experiments. It is a relatively stable molecule, making it suitable for use in a variety of reactions. It is also soluble in a wide range of solvents, making it easy to work with. Additionally, rac-tBuCPC can be synthesized in a relatively simple and cost-effective manner. However, rac-tBuCPC can also be difficult to purify and may require multiple chromatographic steps to obtain a pure product.
Future Directions
The potential applications of rac-tBuCPC are vast and numerous. Possible future directions for research include further investigation of the mechanism of action of rac-tBuCPC and its effects on enzymes and other proteins, as well as the development of new synthetic methods for the synthesis of rac-tBuCPC and its derivatives. Additionally, further research into the potential therapeutic applications of rac-tBuCPC in the treatment of various diseases and conditions is warranted. Finally, further investigation into the advantages and limitations of rac-tBuCPC for laboratory experiments is needed to further optimize its use in research.
Synthesis Methods
Rac-tBuCPC can be synthesized from the reaction of an aldehyde and a cyclopropane carboxylic acid in the presence of an acid catalyst. The reaction produces a mixture of the desired product and byproducts, which can be separated by chromatographic techniques. The main byproducts of the reaction are the starting materials, as well as water, carbon dioxide, and other organic compounds. The reaction conditions can be optimized to minimize the formation of byproducts and maximize the yield of the desired product.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-tert-butyl (1R,2R)-2-[3-(aminomethyl)phenyl]cyclopropane-1-carboxylate involves the reaction of tert-butyl (1R,2R)-2-cyclopropanecarboxylate with 3-(aminomethyl)phenylboronic acid, followed by reduction of the resulting intermediate with sodium borohydride.", "Starting Materials": [ "tert-butyl (1R,2R)-2-cyclopropanecarboxylate", "3-(aminomethyl)phenylboronic acid", "sodium borohydride" ], "Reaction": [ "Step 1: tert-butyl (1R,2R)-2-cyclopropanecarboxylate is reacted with 3-(aminomethyl)phenylboronic acid in the presence of a palladium catalyst to form the corresponding intermediate.", "Step 2: The intermediate is then reduced with sodium borohydride to yield rac-tert-butyl (1R,2R)-2-[3-(aminomethyl)phenyl]cyclopropane-1-carboxylate." ] } | |
2350556-72-6 | |
Molecular Formula |
C15H21NO2 |
Molecular Weight |
247.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.